Cas no 536715-23-8 (2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

2-{3-(4-Chlorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide is a structurally complex heterocyclic compound featuring a pyrimidoindole core with a 4-chlorophenyl substitution at the 3-position and a thioether-linked acetamide moiety at the 2-position. This molecule exhibits potential as a pharmacologically active intermediate, particularly in medicinal chemistry research targeting enzyme inhibition or receptor modulation. The presence of the chlorophenyl and methoxyphenyl groups may enhance binding affinity and selectivity, while the sulfanylacetamide linker offers versatility for further derivatization. Its well-defined structure and synthetic accessibility make it a valuable candidate for structure-activity relationship (SAR) studies in drug discovery, particularly for applications requiring heterocyclic scaffolds with tunable electronic and steric properties.
2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide structure
536715-23-8 structure
Product Name:2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
CAS No:536715-23-8
MF:C25H19ClN4O3S
MW:490.961363077164
CID:6558799
Update Time:2025-06-27

2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
    • Acetamide, 2-[[3-(4-chlorophenyl)-4,5-dihydro-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(3-methoxyphenyl)-
    • Inchi: 1S/C25H19ClN4O3S/c1-33-18-6-4-5-16(13-18)27-21(31)14-34-25-29-22-19-7-2-3-8-20(19)28-23(22)24(32)30(25)17-11-9-15(26)10-12-17/h2-13,28H,14H2,1H3,(H,27,31)
    • InChI Key: PRUGNCQFVMGCKS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(OC)=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • pka: 12.18±0.20(Predicted)

2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Comprehensive Analysis of 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 536715-23-8)

In the realm of organic chemistry and pharmaceutical research, the compound 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 536715-23-8) has garnered significant attention due to its unique molecular structure and potential biological activities. This heterocyclic compound features a pyrimidoindole core, which is a privileged scaffold in drug discovery, often associated with kinase inhibition and antitumor properties. Researchers are particularly interested in its sulfanylacetamide side chain, which may enhance binding affinity to target proteins.

The synthetic pathway for this compound involves multi-step organic reactions, including cyclization and amide coupling, highlighting its complexity and the need for precise chemical synthesis techniques. Recent studies suggest that derivatives of pyrimidoindole exhibit promising pharmacological effects, such as anti-inflammatory and antioxidant activities, making this compound a candidate for further preclinical evaluation. Its 4-chlorophenyl and 3-methoxyphenyl substituents are critical for modulating lipophilicity and bioavailability, key factors in drug design.

From an analytical chemistry perspective, CAS No. 536715-23-8 can be characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity assessment and structural confirmation, which are vital for research-grade chemicals. The compound’s thermal stability and solubility profile have also been investigated to optimize its formulation for potential therapeutic applications.

In the context of current trends, this compound aligns with the growing demand for targeted therapies and small-molecule inhibitors. Searches for terms like "pyrimidoindole derivatives" and "sulfanylacetamide applications" have surged, reflecting the scientific community’s interest in its mechanistic studies. Additionally, its potential role in cancer research and neurodegenerative diseases has sparked discussions in academic forums and patent literature.

Environmental and safety considerations are equally important. While not classified as a hazardous substance, proper handling protocols must be followed during laboratory use. The compound’s ecotoxicological data and biodegradability are areas of ongoing research, addressing concerns about sustainable chemistry.

In summary, 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents a fascinating case study in medicinal chemistry. Its structural complexity, combined with emerging biological insights, positions it as a valuable subject for future scientific exploration and innovation.

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